Cas no 2097991-61-0 (2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine)

• Product Name: 2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine
• CAS No: 2097991-61-0
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5726975
• PubChem ID: 121201524
• Update Time: 2025-06-07

2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• F1907-5230
• 2097991-61-0
• 2-chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine
• 2-chloro-3-[2-(ethoxymethyl)pyrrolidin-1-yl]pyrazine
• AKOS026709647
• Pyrazine, 2-chloro-3-[2-(ethoxymethyl)-1-pyrrolidinyl]-
• 2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine

• Inchi： 1S/C11H16ClN3O/c1-2-16-8-9-4-3-7-15(9)11-10(12)13-5-6-14-11/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： IMLBHYTVXJZUPB-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCCC1COCC

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 342.3±42.0 °C(Predicted)
• pka: 1.20±0.10(Predicted)

Additional information on 2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine

Professional Introduction to 2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine (CAS No. 2097991-61-0)

2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 2097991-61-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both chloro and ethoxymethyl substituents in its molecular framework enhances its chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine features a pyrazine core substituted at the 2-position with a chloro group and at the 3-position with a pyrrolidin-1-yl moiety that is further modified by an ethoxymethyl group. This unique arrangement of functional groups imparts distinct chemical properties that make it particularly useful in drug discovery and development. The pyrazine ring itself is known for its stability and ability to participate in various hydrogen bonding interactions, which are crucial for the design of bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazine derivatives due to their ability to modulate multiple biological pathways. Specifically, compounds containing the chloro-pyrrolidinyl-pyrazine scaffold have shown promise in preclinical studies as inhibitors of enzymes involved in cancer metabolism and inflammation. The ethoxymethyl group in this compound not only enhances solubility but also influences electronic distribution, which can be leveraged to optimize binding affinity to target proteins.

One of the most compelling aspects of 2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine is its role as a key intermediate in the synthesis of novel therapeutic agents. Researchers have utilized this compound to develop small-molecule inhibitors targeting kinases and other enzymes implicated in chronic diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against tyrosine kinases, which are overexpressed in various malignancies. The chloro-substituent facilitates nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular structure.

The pharmacokinetic properties of this compound are also of considerable interest. The combination of polar and lipophilic elements in its structure suggests potential for oral bioavailability, although further studies are required to fully characterize its metabolic stability and excretion pathways. Computational modeling has been employed to predict how modifications to the ethoxymethyl group might influence pharmacokinetic profiles, providing insights into optimizing drug-like properties.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine, reducing costs and improving yields. These improvements are critical for scaling up production for both academic research and industrial applications. Additionally, green chemistry principles have been integrated into synthetic routes, minimizing waste and hazardous byproducts while maintaining high purity standards.

The biological activity of this compound has been extensively evaluated in vitro and in vivo. Preclinical data indicate that derivatives derived from this scaffold exhibit anti-inflammatory effects by inhibiting key signaling pathways such as NF-κB. Furthermore, preliminary animal models have shown encouraging results regarding their potential use in treating neurodegenerative disorders by modulating acetylcholinesterase activity. These findings underscore the importance of continued investigation into the therapeutic applications of chloro-pyrrolidinyl-pyrazines.

In conclusion, 2-Chloro-3-(2-(ethoxymethyl)pyrrolidin-1-yl)pyrazine (CAS No. 2097991-61-0) represents a significant advancement in medicinal chemistry due to its versatile structural features and promising biological activities. Its role as a building block for developing novel therapeutics highlights its importance in ongoing research efforts aimed at addressing unmet medical needs. As synthetic techniques evolve and computational tools become more sophisticated, the potential applications of this compound are expected to expand further, solidifying its position as a cornerstone in drug discovery initiatives.